Cas no 2138031-94-2 (7-methyl-2-(2-methylpropyl)imidazo1,2-apyridine-3-sulfonyl chloride)

• Product Name: 7-methyl-2-(2-methylpropyl)imidazo1,2-apyridine-3-sulfonyl chloride
• CAS No: 2138031-94-2
• MF: C₁₂H₁₅ClN₂O₂S
• MW: 286.777700662613
• CID: 5793469
• PubChem ID: 165493242
• Update Time: 2025-10-29

7-methyl-2-(2-methylpropyl)imidazo1,2-apyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-methyl-2-(2-methylpropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride
• 2138031-94-2
• EN300-1197479
• 7-methyl-2-(2-methylpropyl)imidazo1,2-apyridine-3-sulfonyl chloride

• Inchi： 1S/C12H15ClN2O2S/c1-8(2)6-10-12(18(13,16)17)15-5-4-9(3)7-11(15)14-10/h4-5,7-8H,6H2,1-3H3
• InChI Key： DVKZMWBSWUWULA-UHFFFAOYSA-N
• SMILES： ClS(C1=C(CC(C)C)N=C2C=C(C)C=CN12)(=O)=O

Computed Properties

• Exact Mass: 286.0542766g/mol
• Monoisotopic Mass: 286.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 59.8Ų

Additional information on 7-methyl-2-(2-methylpropyl)imidazo1,2-apyridine-3-sulfonyl chloride

Recent Advances in the Application of 7-methyl-2-(2-methylpropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride (CAS: 2138031-94-2) in Chemical Biology and Pharmaceutical Research

The compound 7-methyl-2-(2-methylpropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride (CAS: 2138031-94-2) has recently emerged as a valuable building block in medicinal chemistry and chemical biology research. This sulfonyl chloride derivative has shown particular promise in the development of novel bioactive compounds and pharmaceutical intermediates. Recent studies have demonstrated its utility in creating sulfonamide-based inhibitors targeting various enzymes, including kinases and proteases, which are implicated in numerous disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of potent and selective PI3K inhibitors. The researchers utilized the reactive sulfonyl chloride group to efficiently introduce sulfonamide linkages, enabling rapid structure-activity relationship (SAR) exploration. The resulting compounds exhibited nanomolar potency against PI3Kγ with excellent selectivity profiles, demonstrating the compound's value in kinase inhibitor development.

In the field of antibiotic research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the successful incorporation of 7-methyl-2-(2-methylpropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride into novel bacterial efflux pump inhibitors. The unique imidazopyridine scaffold combined with the sulfonamide functionality provided compounds with improved membrane permeability and target binding, addressing a critical challenge in overcoming bacterial resistance mechanisms.

The compound's physicochemical properties have also been the subject of recent computational studies. A 2024 molecular modeling investigation published in the Journal of Chemical Information and Modeling analyzed the conformational preferences of this sulfonyl chloride and its derivatives, providing valuable insights for rational drug design. The study revealed that the 2-methylpropyl substituent contributes significantly to the compound's lipophilicity while maintaining favorable metabolic stability.

From a synthetic chemistry perspective, recent advances in flow chemistry have enabled more efficient and scalable production of 7-methyl-2-(2-methylpropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride. A 2023 Organic Process Research & Development article detailed an optimized continuous-flow synthesis route that improved yield by 35% while reducing hazardous waste generation, addressing important sustainability concerns in pharmaceutical manufacturing.

Looking forward, the unique structural features of this compound continue to inspire innovative applications in drug discovery. Current research directions include its use in targeted protein degradation (PROTACs) and covalent inhibitor development, where the reactive sulfonyl chloride group offers distinct advantages for selective target engagement. As these studies progress, 7-methyl-2-(2-methylpropyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride is expected to play an increasingly important role in addressing challenging therapeutic targets.